Cas no 1164467-05-3 (1-(3-chlorobenzyl)-1H-indole-2,3-dione 3-oxime)

• Product Name: 1-(3-chlorobenzyl)-1H-indole-2,3-dione 3-oxime
• CAS No: 1164467-05-3
• MF: C₁₅H₁₁ClN₂O₂
• MW: 286.713042497635
• CID: 5265023
• Update Time: 2025-06-08

1-(3-chlorobenzyl)-1H-indole-2,3-dione 3-oxime Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobenzyl)-1H-indole-2,3-dione 3-oxime
• 1-[(3-chlorophenyl)methyl]-3-nitrosoindol-2-ol
• (3Z)-1-[(3-chlorophenyl)methyl]-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one
• SMR000168485
• Oprea1_201965
• MLS000327952
• HMS2377H10

• Inchi： 1S/C15H11ClN2O2/c16-11-5-3-4-10(8-11)9-18-13-7-2-1-6-12(13)14(17-20)15(18)19/h1-8,19H,9H2
• InChI Key： GWAYCTZHDZVALC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C(=C(C2C=CC=CC1=2)N=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 4.1
• Topological Polar Surface Area: 54.6

Additional information on 1-(3-chlorobenzyl)-1H-indole-2,3-dione 3-oxime

Comprehensive Analysis of 1-(3-chlorobenzyl)-1H-indole-2,3-dione 3-oxime (CAS No. 1164467-05-3): Properties, Applications, and Research Insights

1-(3-chlorobenzyl)-1H-indole-2,3-dione 3-oxime (CAS No. 1164467-05-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole-derived molecule features a unique structural framework, combining a 3-chlorobenzyl group with an indole-2,3-dione core modified by an oxime functional group. Its molecular complexity and potential bioactivity make it a subject of interest for researchers exploring novel therapeutic agents and biochemical probes.

The compound's CAS No. 1164467-05-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its relevance in drug discovery, particularly in targeting enzymes or receptors associated with inflammatory pathways. The oxime moiety, in particular, is known to enhance molecular interactions with biological targets, a feature increasingly exploited in modern medicinal chemistry.

In the context of current trends, 1-(3-chlorobenzyl)-1H-indole-2,3-dione 3-oxime aligns with the growing demand for small-molecule modulators in precision medicine. Searches for terms like "indole derivatives in drug development" or "oxime-based bioactive compounds" reflect its relevance in academic and industrial research. The compound's potential applications span neuropharmacology and immunomodulation, areas where indole scaffolds have historically shown promise.

From a synthetic perspective, the introduction of the 3-chlorobenzyl group enhances the compound's lipophilicity, potentially improving membrane permeability—a key consideration in central nervous system (CNS) drug design. Researchers investigating structure-activity relationships (SAR) often prioritize such modifications to optimize pharmacokinetic profiles. This aligns with frequent search queries like "improving drug bioavailability via chemical modification" or "role of halogenation in medicinal chemistry".

Analytical characterization of CAS No. 1164467-05-3 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods confirm the compound's purity and structural integrity, addressing common concerns in quality control for research chemicals. The indole core's UV absorbance also makes it suitable for spectrophotometric assays, a feature valued in biochemical screening.

Environmental and safety profiles of 1-(3-chlorobenzyl)-1H-indole-2,3-dione 3-oxime are frequently queried in scientific forums. While not classified as hazardous under standard protocols, proper handling practices are emphasized, mirroring broader industry shifts toward green chemistry principles. This resonates with search trends like "sustainable synthesis of heterocyclic compounds" or "benign-by-design pharmaceutical intermediates".

Future research directions for this compound may explore its crystallographic properties to inform co-crystal engineering strategies—a hot topic in pharmaceutical formulation. Additionally, computational studies leveraging molecular docking simulations could predict its interactions with biological targets, addressing popular queries such as "in silico screening of indole derivatives". These interdisciplinary approaches underscore the compound's versatility in modern scientific inquiry.